Cas no 64681-36-3 (Tiglyl carnitine)

• Product Name: Tiglyl carnitine
• CAS No: 64681-36-3
• Molecular Formula: C₁₂H₂₁NO₄
• Molecular Weight: 243.29944396019
• CID: 2086660
• PubChem ID: 91825636

Tiglyl carnitine Properties

Names and Identifiers

• Tiglylcarnitine
• (2R)-3-Carboxy-N,N,N-trimethyl-2-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-1-propanaminium inner salt
• C5:1-Carnitine
• Tiglyl carnitine
• (3R)-3-[(E)-2-methylbut-2-enoyl]oxy-4-(trimethylazaniumyl)butanoate
• G16337
• CHEBI:85520
• (R)-tiglyl-carnitine
• Tiglylcarnitine Solution in Methanol, 100ug/mL
• 64681-36-3
• Tiglyl-l-carnitine
• HY-113408
• Q27158616
• 1ST175440-100M
• (3R)-3-{[(2E)-2-methylbut-2-enoyl]oxy}-4-(trimethylazaniumyl)butanoate
• MS-23442
• DTXSID701316966
• AKOS040744376
• CS-0059360
• O-tiglyl-L-carnitine

• InChIKey： WURBQCVBQNMUQT-OLKPEBQYSA-N
• Inchi： 1S/C12H21NO4/c1-6-9(2)12(16)17-10(7-11(14)15)8-13(3,4)5/h6,10H,7-8H2,1-5H3/b9-6+/t10-/m1/s1
• SMILES： O(C(/C(=C/C)/C)=O)[C@H](CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 243.14705815g/mol
• Heavy Atom Count: 17
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Optical Activity: [α]/D -18±2.0°, c = 0.1 in H2O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Acyl carnitines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl carnitines